molecular formula C13H13NO3 B8536734 5-Phenyl-4-propylisoxazole-3-carboxylic acid

5-Phenyl-4-propylisoxazole-3-carboxylic acid

Cat. No.: B8536734
M. Wt: 231.25 g/mol
InChI Key: NZIDNVUTUPDANJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenyl-4-propylisoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13NO3

Molecular Weight

231.25 g/mol

IUPAC Name

5-phenyl-4-propyl-1,2-oxazole-3-carboxylic acid

InChI

InChI=1S/C13H13NO3/c1-2-6-10-11(13(15)16)14-17-12(10)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,15,16)

InChI Key

NZIDNVUTUPDANJ-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(ON=C1C(=O)O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pent-1-ynylbenzene (17 mL, 106 mmol) and diethyl 2-nitromalonate (30 mL, 172 mmol) were placed in a stainless steel pressure bomb and heated to 160° C. for 18 hours. Cooled in ice bath then slowly released remaining pressure. The reaction mixture was diluted with ethyl acetate and washed with 1N NaOH. The aqueous layer was back extracted once. The organic layer was dried over MgSO4, filtered, and concentrated. The crude material was treated with 1N NaOH/EtOH at 75° C. for two hours. Diluted with water and washed with EtOAc. The aqueous layer was separated, acidified with concentrated HCl, and extracted with EtOAc. The organic layer was dried with MgSO4, filtered and concentrated to afford 20 g of 5-phenyl-4-propylisoxazole-3-carboxylic acid.
Quantity
17 mL
Type
reactant
Reaction Step One
Name
diethyl 2-nitromalonate
Quantity
30 mL
Type
reactant
Reaction Step Two
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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